Cas no 1220017-90-2 (N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride)

N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride is a synthetic organic compound featuring a cyclohexylamine core substituted with a methyl group and a 2-(2-piperidinyl)ethyl moiety. The dihydrochloride salt form enhances its solubility and stability, making it suitable for research and pharmaceutical applications. Its structural complexity, combining cyclohexyl and piperidine rings, suggests potential utility in medicinal chemistry, particularly as a building block for bioactive molecules or as a ligand in pharmacological studies. The compound’s well-defined salt form ensures consistent purity and handling properties, facilitating its use in controlled experimental settings. Further characterization may explore its reactivity, binding affinity, or role in synthetic pathways.

N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride structure

1220017-90-2 structure

Product Name:N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride

CAS No:1220017-90-2

MF:C₁₄H₃₀Cl₂N₂

MW:297.307402133942

CID:4687738

Update Time:2025-10-19

N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- N-METHYL-N-[2-(2-PIPERIDINYL)ETHYL]-CYCLOHEXANAMINE DIHYDROCHLORIDE
- N-Methyl-N-(2-(piperidin-2-yl)ethyl)cyclohexanamine dihydrochloride
- N-methyl-N-[2-(piperidin-2-yl)ethyl]cyclohexanamine dihydrochloride
- N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride
- Inchi： 1S/C14H28N2.2ClH/c1-16(14-8-3-2-4-9-14)12-10-13-7-5-6-11-15-13;;/h13-15H,2-12H2,1H3;2*1H
- InChI Key： UCOIYHWVMOHLCB-UHFFFAOYSA-N
- SMILES： Cl.Cl.N(C)(CCC1CCCCN1)C1CCCCC1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 187
Topological Polar Surface Area: 15.3

N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N041880-125mg	N-Methyl-N-[2-(2-piperidinyl)ethyl]-cyclohexanamine dihydrochloride	1220017-90-2		125mg	$ 230.00	2022-06-03
TRC	N041880-250mg	N-Methyl-N-[2-(2-piperidinyl)ethyl]-cyclohexanamine dihydrochloride	1220017-90-2		250mg	$ 375.00	2022-06-03

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Additional information on N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride

N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine Dihydrochloride: A Comprehensive Overview

The compound CAS No. 1220017-90-2, commonly referred to as N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, materials science, and beyond. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride is characterized by its intricate molecular architecture. The molecule consists of a cyclohexane ring, which serves as the central framework, substituted with a piperidine group and a methylated ethylamine moiety. This structure endows the compound with unique electronic and steric properties, making it suitable for various chemical reactions and applications. The dihydrochloride salt form indicates that the compound exists in its protonated state, which is often preferred for stability and solubility in aqueous environments.

Recent studies have highlighted the potential of CAS No. 1220017-90-2 in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has significant implications for the development of more effective pharmaceutical formulations, particularly for drugs that are otherwise poorly soluble in water.

In addition to its pharmaceutical applications, N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent research has demonstrated its effectiveness in synthesizing metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 1220017-90-2 involves a multi-step process that typically begins with the preparation of the cyclohexanamine derivative. This is followed by alkylation with a piperidine-containing reagent and subsequent methylation to introduce the methyl group. The final step involves protonation with hydrochloric acid to form the dihydrochloride salt. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis process, making it more feasible for large-scale production.

Another area of interest surrounding this compound is its role in enzyme inhibition studies. Researchers have found that N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride exhibits inhibitory activity against certain proteases, suggesting its potential as a lead compound for anti-inflammatory or antiviral therapies. These findings underscore the importance of further exploration into its pharmacological properties.

In conclusion, CAS No. 1220017-90-2, or N-Methyl-N-2-(2-piperidinyl)ethyl-cyclohexanamine dihydrochloride, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug development, materials science, and beyond. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific and technological frontiers.